Cas no 1806745-48-1 (2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1806745-48-1
• MF: C₈H₄F₅NO₃
• MW: 257.114279747009
• CID: 4833313
• Update Time: 2025-07-23

2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H4F5NO3/c9-7(10)5-6(16)4(17-8(11,12)13)1-3(2-15)14-5/h1-2,7,16H
• InChI Key： QTHQQUJUEHMXEO-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(C=O)N=1)OC(F)(F)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4

Additional information on 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde

Comprehensive Overview of 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806745-48-1)

The compound 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806745-48-1) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This pyridine derivative is characterized by its unique structural features, including a difluoromethyl group, a hydroxy group, and a trifluoromethoxy substituent, which collectively contribute to its distinct chemical properties and potential applications. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the design of novel enzyme inhibitors and receptor modulators.

One of the most compelling aspects of 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde is its role in addressing contemporary challenges in medicinal chemistry. With the growing demand for targeted therapies and precision medicine, this compound's ability to interact selectively with biological targets makes it a valuable candidate for further investigation. Recent studies have highlighted its potential in modulating inflammatory pathways and oxidative stress responses, topics that are currently trending in biomedical research. Additionally, its fluorinated moieties enhance its metabolic stability, a critical factor in the development of long-acting pharmaceuticals.

In the realm of agrochemicals, 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde has shown promise as a building block for next-generation pesticides. The incorporation of fluorine atoms into its structure improves its bioavailability and environmental persistence, making it an attractive option for crop protection formulations. This aligns with the global push toward sustainable agriculture and the need for eco-friendly pest control solutions. Farmers and agronomists are particularly interested in how such compounds can reduce the environmental footprint of traditional pesticides while maintaining efficacy.

The synthesis of 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde involves advanced organic chemistry techniques, including multistep reactions and catalytic processes. Its production requires meticulous attention to detail, as the presence of multiple functional groups demands precise control over reaction conditions. This complexity has spurred discussions in the scientific community about scalable synthesis methods and cost-effective manufacturing, which are key considerations for industrial applications. Researchers are also exploring green chemistry approaches to minimize waste and energy consumption during synthesis.

From a commercial perspective, the demand for 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde is expected to rise, driven by its versatility and potential applications. Companies specializing in fine chemicals and custom synthesis are actively investing in its production to meet the needs of pharmaceutical and agrochemical clients. Market analysts predict that the compound will play a pivotal role in the development of innovative therapeutics and advanced crop solutions, further solidifying its position in the chemical industry.

In conclusion, 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806745-48-1) represents a fascinating intersection of chemistry, biology, and technology. Its unique structural attributes and broad applicability make it a subject of ongoing research and commercial interest. As the scientific community continues to unravel its potential, this compound is poised to make significant contributions to healthcare and agriculture, addressing some of the most pressing challenges of our time.